2,4-Dibromo-3-methoxypyridine

• IUPAC Name: 2,4-dibromo-3-methoxypyridine
• InChI: InChI=1S/C6H5Br2NO/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3
• InChI Key: ZZFDBLKFUYBOEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1Br)Br
• Molecular Formula: C6H5Br2NO
• Molecular Weight: 266.92 g/mol

Description

2,4-Dibromo-3-methoxypyridine is a chemical compound with the molecular formula C6H5Br2NO. It is widely used in scientific research due to its versatile properties.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported in the literature. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been described. Another method involves the catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of 2,4-Dibromo-3-methoxypyridine can be represented by the SMILES string COc1cc(Br)cnc1Br. The InChI key for this compound is BUTXHBVASSLBPO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

2,4-Dibromo-3-methoxypyridine is a solid compound. It has a molecular weight of 266.92 g/mol.

Scientific Research Applications

Nitration Reactions

2,4-Dibromo-3-methoxypyridine is utilized in nitration reactions. For instance, in the study of the directive influence of N-oxide groups during nitration, it was found that different nitro derivatives can be produced depending on the nitration conditions and the presence of substituents like bromo and methoxy groups (Hertog, Ammers, & Schukking, 2010).

Rearrangement Studies

In the field of rearrangement reactions, 2,4-Dibromo-3-methoxypyridine and its analogues play a role. For example, studies on the thermally induced rearrangement of alkoxypyridines to N-alkylpyridones highlighted the reaction pathways and conditions for such rearrangements (Lister, Prager, Tsaconas, & Wilkinson, 2003).

Synthesis of Alkaloids

2,4-Dibromo-3-methoxypyridine is used in the synthesis of complex organic compounds, such as Lycopodium alkaloids. A study on the total synthesis of lycoposerramine R used methoxypyridines as key intermediates in the synthesis process (Bisai & Sarpong, 2010).

Metalation Reactions

The compound is also significant in metalation studies. Research involving deprotonative metalation of aromatic compounds using mixed lithium–iron combinations found that 2-methoxypyridine, a related compound, could be used to study metalation processes and their outcomes (Nagaradja, Chevallier, Roisnel, Jouikov, & Mongin, 2012).

Tautomerism and Structural Studies

Tautomerism studies involving hydroxypyridines, including methoxypyridine derivatives, contribute to understanding the structural dynamics and properties of such compounds (Hertog & Buurman, 2010).

Safety and Hazards

The safety data sheet for a similar compound, 2,5-Dibromo-3-methoxypyridine, indicates that it is classified as Acute Tox. 3 Oral, meaning it is toxic if swallowed. It is also classified as a combustible, acute toxic Cat.3 compound.

Mechanism of Action

Target of Action

Brominated pyridines are often used in suzuki–miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

In the context of Suzuki–Miyaura cross-coupling reactions, 2,4-Dibromo-3-methoxypyridine would interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new palladium-carbon bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It’s worth noting that the compound’s involvement in suzuki–miyaura cross-coupling reactions contributes to the formation of carbon–carbon bonds, which are fundamental to many biochemical pathways .

Result of Action

As a reagent in suzuki–miyaura cross-coupling reactions, it contributes to the formation of carbon–carbon bonds , which are fundamental to the structure of many organic compounds.

Action Environment

The action, efficacy, and stability of 2,4-Dibromo-3-methoxypyridine can be influenced by various environmental factors. For instance, the success of Suzuki–Miyaura cross-coupling reactions, in which this compound may be involved, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .